N-(but-3-yn-1-yl)methanesulfonoimidamide hydrochloride
Overview
Description
N-(but-3-yn-1-yl)methanesulfonoimidamide hydrochloride is a chemical compound used in scientific research. It is known for its versatile properties, which allow for various applications, such as catalysis and organic synthesis.
Preparation Methods
The synthesis of N-(but-3-yn-1-yl)methanesulfonoimidamide hydrochloride involves several steps. One common method includes the reaction of but-3-yn-1-amine with methanesulfonyl chloride in the presence of a base, followed by the addition of hydrochloric acid to form the hydrochloride salt. The reaction conditions typically involve low temperatures and an inert atmosphere to prevent side reactions .
Chemical Reactions Analysis
N-(but-3-yn-1-yl)methanesulfonoimidamide hydrochloride undergoes various types of chemical reactions, including:
Oxidation: The compound can be oxidized using common oxidizing agents such as potassium permanganate or hydrogen peroxide.
Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride.
Substitution: The compound can participate in nucleophilic substitution reactions, where the sulfonoimidamide group can be replaced by other nucleophiles under appropriate conditions.
Common reagents and conditions used in these reactions include organic solvents like dichloromethane or tetrahydrofuran, and reaction temperatures ranging from -78°C to room temperature. Major products formed from these reactions depend on the specific reagents and conditions used .
Scientific Research Applications
N-(but-3-yn-1-yl)methanesulfonoimidamide hydrochloride has a wide range of scientific research applications, including:
Chemistry: It is used as a building block in the synthesis of more complex molecules.
Biology: The compound is studied for its potential biological activities and interactions with biomolecules.
Medicine: Research is ongoing to explore its potential therapeutic applications.
Industry: It is used in the development of new materials and catalysts for industrial processes
Mechanism of Action
The mechanism of action of N-(but-3-yn-1-yl)methanesulfonoimidamide hydrochloride involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, altering their activity and leading to various biological effects. The exact pathways involved depend on the specific application and target molecule .
Comparison with Similar Compounds
N-(but-3-yn-1-yl)methanesulfonoimidamide hydrochloride can be compared with other similar compounds, such as:
N-(but-3-yn-1-yl)methanesulfonamide: This compound has a similar structure but lacks the imidamide group.
N-(but-3-yn-1-yl)methanesulfonyl chloride: This compound is used as a precursor in the synthesis of this compound.
The uniqueness of this compound lies in its specific functional groups, which confer distinct chemical and biological properties .
Properties
CAS No. |
2408964-48-5 |
|---|---|
Molecular Formula |
C5H11ClN2OS |
Molecular Weight |
182.7 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
